Cas no 130114-83-9 (L-Alanine,N-[N2-[N-[N-acetyl-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]muramoyl]-L-alanyl]-D-a-glutaminyl]-,2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (R)- (9CI))

• Product Name: L-Alanine,N-[N2-[N-[N-acetyl-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]muramoyl]-L-alanyl]-D-a-glutaminyl]-,2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (R)- (9CI)
• CAS No: 130114-83-9
• MF: C₆₅H₁₁₆N₆O₂₁
• MW: 1317.64416122437
• CID: 188230
• PubChem ID: 5489457
• Update Time: 2025-04-19

L-Alanine,N-[N2-[N-[N-acetyl-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]muramoyl]-L-alanyl]-D-a-glutaminyl]-,2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[N2-[N-[N-acetyl-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]muramoyl]-L-alanyl]-D-a-glutaminyl]-,2,3-bis[(1-oxohexadecyl)oxy]propyl ester, (R)- (9CI)
• L-Alanine,N-[N2-[N-[N-acetyl-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]muramoyl]-L-alany...
• L-Alanine,N-[N2-[N-[N-acetyl-4-O-[2-(acetylamino)-2-deoxy-b-D-glucopyranosyl]muramoyl]-L-alanyl]-D-a-glutaminyl]-,2,3-bis[(1-
• N-acetylglucosamine-N-acetylmuramyl-alanyl-isoglutaminyl-alanyl-glycerol dipalmitoyl
• (5S,8R,11S)-14-{[(2S,3R,4R,5S,6R)-3-(acetylamino)-5-{[(2S,3R,4R,5S,6R)-3-(acetylamino)-4,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]oxy}-2-hydroxy-6-(hydroxymethyl
• Dtp-gdp
• L-Alanine, N-(N2-(N-(N-acetyl-4-O-(2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl)muramoyl)-L-alanyl)-D-alpha-glutaminyl)-, 2,3-bis((1-oxohexadecyl)oxy)propyl ester, (R)-
• 130114-83-9
• UNII-6PHSP9EORV
• [3-[(2S)-2-[[(2R)-2-[[(2S)-2-[2-[(2S,3R,4R,5S,6R)-3-acetamido-5-[(2S,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-hydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoylamino]propanoyl]amino]-5-amino-5-oxopentanoyl]amino]propanoyl]oxy-2-hexadecanoyloxypropyl] hexadecanoate

• Inchi： 1S/C65H116N6O21/c1-8-10-12-14-16-18-20-22-24-26-28-30-32-34-52(77)86-40-47(89-53(78)35-33-31-29-27-25-23-21-19-17-15-13-11-9-2)41-87-63(84)43(4)68-62(83)48(36-37-51(66)76)71-60(81)42(3)67-61(82)44(5)88-59-55(70-46(7)75)64(85)90-50(39-73)58(59)92-65-54(69-45(6)74)57(80)56(79)49(38-72)91-65/h42-44,47-50,54-59,64-65,72-73,79-80,85H,8-41H2,1-7H3,(H2,66,76)(H,67,82)(H,68,83)(H,69,74)(H,70,75)(H,71,81)/t42-,43-,44?,47?,48+,49+,50+,54+,55+,56+,57+,58+,59+,64-,65-/m0/s1
• InChI Key： IDKXCZLQTHWOAT-KMANSXJTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1OC(C(N[C@H](C(N[C@@H](C(N[C@H](C(=O)OCC(COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)C)=O)CCC(N)=O)=O)C)=O)C)NC(C)=O)O

Computed Properties

• Exact Mass: 1316.81935473g/mol
• Monoisotopic Mass: 1316.81935473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 92
• Rotatable Bond Count: 54
• Complexity: 2150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.7
• Topological Polar Surface Area: 406Ų